Cyclohexyl acetate

• CAS No.: 622-45-7
• Product Name: Cyclohexyl acetate
• Molecular Formula: C8H14O2; CH3COOC6H11; C8H14O2
• Molecular Weight: 142.2 g/mol
• IUPAC Name: cyclohexyl acetate
• Standard InChI: InChI=1S/C8H14O2/c1-7(9)10-8-5-3-2-4-6-8/h8H,2-6H2,1H3
• Standard InChIKey: YYLLIJHXUHJATK-UHFFFAOYSA-N
• SMILES: CC(=O)OC1CCCCC1
• Canonical SMILES: CC(=O)OC1CCCCC1
• Boiling Point: 350 °F at 760 mm Hg (USCG, 1999); 173.0 °C; 173 °C
• Colorform: COLORLESS OILY LIQUID
• Density: 0.966 (USCG, 1999); d154 0.98; 0.968 g/cu cm at 20 °C; Density (at 20 °C): 0.97 g/cm³; Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.02; 0.971-0.978
• Flash Point: 136 °F (USCG, 1999); 136 °F; 58 °C (Closed cup); 58 °C c.c.
• Melting Point: -65.0 °C; -65 °C; Freezing point = -65 °C; -65°C
• Physical Description: Cyclohexyl acetate appears as a colorless liquid. Flash point 136°F. Slightly less dense than water and insoluble in water. Vapors are much heavier than air and may be narcotic in high concentrations. May emit acrid smoke and irritating fumes when heated to high temperatures. Used as a solvent and in making rubber.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Oily liquid; odour reminiscent of amyl acetate
• Description: Cyclohexyl acetate appears as a colorless liquid. Flash point 136°F. Slightly less dense than water and insoluble in water. Vapors are much heavier than air and may be narcotic in high concentrations. May emit acrid smoke and irritating fumes when heated to high temperatures. Used as a solvent and in making rubber.; Cyclohexyl acetate, also known as adronal acetate or cyclohexanolazetat, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Cyclohexyl acetate exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, cyclohexyl acetate is primarily located in the cytoplasm. Cyclohexyl acetate is a sweet, ethereal, and fruity tasting compound that can be found in brassicas, onion-family vegetables, pulses, and soy bean. This makes cyclohexyl acetate a potential biomarker for the consumption of these food products.; Cyclohexyl acetate is a carboxylic ester.
• Solubility: Very soluble in ethyl ether and ethanol.; Solubility in water, g/100ml at 20 °C: 0.2 (slightly soluble); Insoluble in water; miscible in ether; Miscible at room temperature (in ethanol)
• Synonyms: Acetic acid cyclohexyl ester
• Vapor Density: 4.9 (AIR= 1); Relative vapor density (air = 1): 4.9
• Vapor Pressure: 10.80 mmHg; 11 mm Hg @ 25 °C; Vapor pressure, kPa at 25 °C: 1.46
• PubChem Compound: 12146
• Last Modified: Nov 11 2021